Cas no 922957-36-6 (4-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbutanamide)

• Product Name: 4-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbutanamide
• CAS No: 922957-36-6
• MF: C₁₇H₁₆N₂O₃S₃
• MW: 392.515540122986
• CID: 5498093
• PubChem ID: 41273034
• Update Time: 2025-06-22

4-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(phenylsulfonyl)-N-(4-(thiophen-2-yl)thiazol-2-yl)butanamide
• 4-(benzenesulfonyl)-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)butanamide
• 4-(benzenesulfonyl)-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]butanamide
• AKOS024469041
• VU0500486-1
• 922957-36-6
• F2814-0401
• 4-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbutanamide

• Inchi： 1S/C17H16N2O3S3/c20-16(9-5-11-25(21,22)13-6-2-1-3-7-13)19-17-18-14(12-24-17)15-8-4-10-23-15/h1-4,6-8,10,12H,5,9,11H2,(H,18,19,20)
• InChI Key： HEZWLIBFPJEDAS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCCC(NC1=NC(=CS1)C1=CC=CS1)=O)(=O)=O

Computed Properties

• Exact Mass: 392.03230590g/mol
• Monoisotopic Mass: 392.03230590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 141Ų

Additional information on 4-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbutanamide

Comprehensive Overview of 4-(Benzenesulfonyl)-N-4-(Thiophen-2-yl)-1,3-thiazol-2-ylbutanamide (CAS No. 922957-36-6)

4-(Benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbutanamide (CAS No. 922957-36-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique combination of benzenesulfonyl, thiophene, and thiazole moieties, making it a versatile candidate for drug discovery and advanced material applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in targeted therapy and precision medicine.

The structural complexity of CAS No. 922957-36-6 allows for diverse interactions with biological targets. The thiophene-thiazole core is known for its electron-rich properties, which are critical in molecular recognition and binding affinity. Meanwhile, the benzenesulfonyl group enhances solubility and metabolic stability, addressing common challenges in drug development. Recent studies highlight its relevance in cancer research, where analogs of this compound have shown promise in modulating cell signaling pathways.

From a synthetic chemistry perspective, 4-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbutanamide exemplifies modern heterocyclic chemistry techniques. Its synthesis often involves multicomponent reactions and catalyzed coupling, reflecting the growing demand for green chemistry and atom-efficient methodologies. These approaches resonate with industry priorities such as sustainable synthesis and cost-effective scaling, frequently searched topics in pharmaceutical manufacturing forums.

Beyond therapeutics, this compound’s conjugated π-system makes it a candidate for organic electronics. Researchers exploring OLED materials or conductive polymers may find its charge transport properties valuable. This dual applicability in life sciences and material engineering positions CAS No. 922957-36-6 as a cross-disciplinary asset, answering frequent queries about multifunctional compounds in academic and industrial settings.

Analytical characterization of 922957-36-6 typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography, ensuring precise quality control. These methods align with the increasing emphasis on data-driven formulation and AI-assisted molecular design—topics dominating recent scientific literature and patent filings. Such rigor is essential given the compound’s potential role in high-throughput screening libraries.

Regulatory and safety profiles of 4-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbutanamide adhere to global REACH and ICH guidelines, with no reported hazards under standard handling conditions. This compliance meets the demand for transparent chemical safety data, a recurring theme in laboratory procurement discussions. Its stability under ambient conditions further supports its utility in long-term storage scenarios.

In summary, CAS No. 922957-36-6 represents a convergence of medicinal chemistry, materials science, and process innovation. Its adaptability to both therapeutic and technological applications ensures sustained relevance, particularly as industries prioritize molecular diversification and functional hybrids. For researchers seeking structure-activity relationships or novel synthetic routes, this compound offers a rich investigative platform.